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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815 Get Quote

Cartap Solubility Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges related to the solubility of Cartap in spray solutions.

Section 1: Frequently Asked Questions (FAQs) -
Understanding Cartap Solubility
Q1: Is Cartap hydrochloride poorly soluble in water?

A1: Contrary to a common misconception, Cartap hydrochloride is not poorly soluble in water.

It is actually quite soluble, with a water solubility of approximately 200 grams per liter (g/L) at

25°C. [1][2][3][4]Issues encountered during dissolution are typically not due to inherent low

solubility but are often related to other factors such as water quality, pH, and temperature. [5][6]

Q2: What are the optimal conditions for dissolving Cartap hydrochloride?

A2: For optimal dissolution, use clean water at room temperature. The most critical factor is the

pH of the water. Cartap hydrochloride is most stable in acidic conditions (pH 3-4). [5]Using

slightly acidic water can prevent chemical degradation and ensure the active ingredient

remains in solution.

Q3: Why is the pH of the spray solution so important for Cartap?
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A3: The pH of the spray solution is critical because Cartap hydrochloride is unstable in neutral

or alkaline conditions. [1][3][6]It undergoes a chemical process called alkaline hydrolysis,

where it rapidly degrades into other compounds, which can lead to a loss of insecticidal

efficacy. [3][7]The half-life of Cartap at a neutral pH of 7 is only 10 minutes. [8]Therefore,

maintaining an acidic pH is essential for the stability of the spray solution. [5] Q4: What

happens if I mix Cartap with alkaline substances?

A4: Mixing Cartap hydrochloride with alkaline substances (e.g., hard water with high

bicarbonate content, certain other pesticides, or foliar fertilizers) will raise the pH of the

solution. This will trigger rapid degradation (hydrolysis) of the Cartap molecule. [1][3]This can

result in the formation of precipitates, a reduction in the concentration of the active ingredient,

and a significant loss of insecticidal activity. [7]Prepared spray mixtures should not be left to

stand for long periods, especially overnight. [7]

Section 2: Data Presentation
Table 1: Physicochemical Properties of Cartap Hydrochloride

Property Value Citations

Chemical Name

S,S'-[2-

(dimethylamino)trimethylene]

bis(thiocarbamate)

hydrochloride

[5]

Molecular Formula C7H16ClN3O2S2 [1][2]

Molecular Weight 273.8 g/mol [1][5]

Appearance
Colorless/white crystalline,

slightly hygroscopic solid
[1][4][6]

Melting Point
179-181°C (with

decomposition)
[1][3][5]

Stability

Stable in acidic media;

unstable in neutral or alkaline

media

[1][2][3]
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Table 2: Solubility of Cartap Hydrochloride in Various Solvents

Solvent Solubility Temperature Citations

Water ~200 g/L 25°C [1][3][4][8]

Methanol
Very slightly soluble /

Slightly soluble
25°C [1][2][3]

Ethanol
Very slightly soluble /

Hardly soluble
25°C [1][2][4]

Acetone Insoluble 25°C [1][3]

Chloroform Insoluble 25°C [1][3]

Benzene Insoluble 25°C [1][3]

n-Hexane Insoluble 25°C [1][3]

Section 3: Troubleshooting Guide - Common Spray
Solution Issues
This guide addresses common problems that may be misinterpreted as poor solubility.
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Problem Potential Cause(s) Recommended Solution(s)

1. Cartap powder is not

dissolving completely or is

dissolving very slowly.

- Low Water Temperature:

Dissolution is slower in cold

water.- Poor Agitation:

Insufficient mixing does not

allow particles to disperse and

dissolve.- Water Quality: High

levels of dissolved minerals

(hard water) can sometimes

interfere with dissolution.

- Use water at ambient or room

temperature.- Ensure

continuous and vigorous

agitation during mixing.<[7]br>-

Follow the pre-mixing protocol

(Protocol 2) to create a slurry

first.- If hard water is

suspected, test the water and

consider using a water

conditioning adjuvant.

2. A precipitate forms after

dissolving Cartap or when

tank-mixing.

- Alkaline Hydrolysis: The pH

of the solution is neutral or

alkaline (pH > 7), causing

Cartap to degrade. This is the

most common cause.- Tank-

Mix Incompatibility: Mixing with

another pesticide or additive

that is alkaline or reacts with

Cartap.

- Check and adjust the pH. The

ideal pH for the spray water is

approximately 4. [7]Use a pH

meter to test your water. Add a

commercial acidifier or

buffering agent to lower the pH

before adding the Cartap

powder.<[7]br>- Perform a jar

test before tank-mixing.

Combine the components in

the correct proportions in a

small glass jar to check for

physical incompatibility

(precipitates, clumping, heat

generation).- Add tank-mix

partners in the correct order

(consult product labels).

Generally, pH adjusters go in

first.

3. The spray nozzle keeps

clogging.

- Incomplete Dissolution:

Undissolved particles of the

Cartap formulation are

blocking the nozzle screen or

orifice.- Precipitate Formation:

Solid particles formed from

- Ensure complete dissolution

by following the recommended

mixing protocols (see Protocol

2). Use adequate agitation.-

Address the root cause of

precipitation by managing the
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alkaline hydrolysis or tank-mix

incompatibility are causing

blockages.- Foreign Debris:

Contaminants in the spray tank

or water source. [9][10]

solution's pH.- Clean all filters

and screens in the sprayer

system before use. [9][11]Use

clean water for mixing.

4. Reduced efficacy of the

spray solution.

- Chemical Degradation: The

active ingredient has been

degraded due to alkaline

hydrolysis, even if no

precipitate is visible.- Improper

Application: Poor coverage on

the target pest due to factors

like large droplet size or runoff.

- Ensure pH is acidic (approx.

4) to prevent degradation.

[7]Prepare the spray solution

just before use and do not let it

sit for extended periods.

<[7]br>- Consider adding a

non-ionic surfactant or

spreader-sticker adjuvant to

improve wetting and coverage

on plant surfaces, especially

on waxy leaves. [12][13]

Section 4: Experimental Protocols
Protocol 1: Preparation of a Standard Cartap Hydrochloride Stock Solution (100 g/L)

Materials: Cartap hydrochloride (technical grade or soluble powder formulation), deionized

or distilled water, volumetric flask (e.g., 100 mL), magnetic stirrer and stir bar, weigh boat,

spatula, and pH meter.

Procedure:

1. Measure approximately 80 mL of deionized water into the 100 mL volumetric flask.

2. Place the magnetic stir bar in the flask and put it on the magnetic stirrer.

3. Accurately weigh 10.0 grams of Cartap hydrochloride.

4. Slowly add the weighed powder to the vortex of the stirring water in the flask.

5. Continue stirring until all the powder is completely dissolved. This may take several

minutes.
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6. Once dissolved, remove the flask from the stirrer and rinse any adhering particles from the

neck of the flask with a small amount of deionized water.

7. Carefully add deionized water to bring the final volume to the 100 mL mark.

8. Stopper the flask and invert it 10-15 times to ensure the solution is homogeneous.

9. Measure the pH of the final solution. If for stability studies, this solution can be used as a

baseline. For long-term storage, adjust pH to ~4.0 using dilute hydrochloric acid.

Protocol 2: Step-by-Step Guide for Preparing a Field-Ready Spray Solution

Preparation:

1. Ensure the spray tank is clean and free of any residues from previous applications. [9] 2.

Determine the required volume of water and amount of Cartap product needed based on

the target application area and label recommendations. [4]2. Mixing Procedure:

2. Fill the spray tank with half the required volume of clean water. [7] 2. Turn on the sprayer's

agitation system.

3. Crucially, check the pH of the water. If the pH is above 6.0, add a recommended acidifier

or buffering agent to lower the pH to the ideal range of approximately 4.0. [7] 4. In a

separate bucket, create a slurry by pre-mixing the required amount of Cartap soluble

powder with a small amount of the pH-adjusted water. [7]Stir until a smooth, uniform paste

is formed.

4. Slowly add the slurry to the spray tank while the agitator is running.

5. If using other tank-mix partners (e.g., other pesticides, adjuvants), add them one at a time

in the correct order (consult labels). A common order is: water conditioners, wettable

powders/granules (like Cartap), flowables, emulsifiable concentrates, and finally

surfactants.

6. Add the remaining volume of water to the tank.
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7. Maintain agitation throughout the spraying operation to ensure the mixture remains

uniform. [7] 9. Apply the solution promptly after preparation.

Section 5: Mandatory Visualizations
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Preparation

Mixing

Application

1. Clean Spray Tank

2. Fill Tank with 1/2 Water Volume

3. Start Agitation

4. Check Water pH

5. Add Acidifier/Buffer
(if pH > 6.0)

pH > 6.0

6. Create Slurry
(Cartap + Water in bucket)

pH OK

7. Add Slurry to Tank

8. Add Tank-Mix Partners
(If any)

9. Add Remaining Water

10. Maintain Agitation

11. Apply Promptly

Click to download full resolution via product page

Caption: Workflow for preparing a stable Cartap hydrochloride spray solution.
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Problem:
Precipitate or Poor Dissolution

Did you check water pH
before adding Cartap?

Cause: Likely Alkaline Hydrolysis

No

Did you pre-mix
the powder into a slurry?

Yes

Solution:
Discard mix. Start over, adjusting
water pH to ~4 with an acidifier

BEFORE adding Cartap.

Problem Resolved

Cause: Incomplete Dispersion

No

Are you tank-mixing
with other products?

Yes

Solution:
Always pre-mix powder with a
small amount of water into a

smooth slurry before adding to tank.

Cause: Potential Incompatibility

Yes

No

Solution:
Perform a jar test first.

Check pH of all components.
Add products in the correct order.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for Cartap spray solution issues.
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Chemical Conversion Neuronal Synapse

Cartap Hydrochloride
(Pro-insecticide)

Nereistoxin (NTX)
(Active Form)

Hydrolysis &
Oxidation in vivo Nicotinic Acetylcholine

Receptor (nAChR)
Channel Blockage Paralysis & Cessation

of Feeding

prevents ion flow

Click to download full resolution via product page

Caption: Mechanism of action pathway for Cartap insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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